Cas no 59227-99-5 (2-Propanone, 1,1-dibromo-3-iodo-)

• Product Name: 2-Propanone, 1,1-dibromo-3-iodo-
• CAS No: 59227-99-5
• MF: C₃H₃Br₂IO
• MW: 341.767791986465
• CID: 339419
• PubChem ID: 23426733
• Update Time: 2025-04-19

2-Propanone, 1,1-dibromo-3-iodo- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1,1-dibromo-3-iodo-
• 1,1-dibromo-3-iodopropan-2-one
• CHEBI:184490
• 1,1-Dibromo-3-iodo-2-propanone
• 1,1-Dibromo-3-iodoacetone
• DTXSID90633987
• 59227-99-5

• Inchi： 1S/C3H3Br2IO/c4-3(5)2(7)1-6/h3H,1H2
• InChI Key： UDPFVNCNMONXIZ-UHFFFAOYSA-N
• SMILES： ICC(C(Br)Br)=O

Computed Properties

• Exact Mass: 339.75899
• Monoisotopic Mass: 339.75954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alpha-haloketones